N-[4-Nitro-3-(piperidin-1-yl)phenyl]acetamide

• CAS No.: 13272-12-3
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol
• IUPAC Name: N-(4-nitro-3-piperidin-1-ylphenyl)acetamide
• InChI: InChI=1S/C13H17N3O3/c1-10(17)14-11-5-6-12(16(18)19)13(9-11)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3,(H,14,17)
• InChI Key: JVXGTLQYQJHGCI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)[N+](=O)[O-])N2CCCCC2

Description

N-[4-Nitro-3-(piperidin-1-yl)phenyl]acetamide is a useful research compound. Its molecular formula is C13H17N3O3 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitro-3-piperidin-1-yl-phenylamine (64 mg, 0.28 mmol, as prepared in the previous step) and DIEA (122 μL, 0.700 mmol) in 4 mL of CH2Cl2 was treated with acetyl chloride (28 μL, 0.40 mmol). The reaction was stirred for 1 h, diluted with CH2Cl2 (25 mL), washed with water (50 mL), and dried (Na2SO4). Concentration of the solvent in vacuo afforded 51 mg (78%) of N-(4-nitro-3-piperidin-1-yl-phenyl)-acetamide. Using a procedure similar to Example 3, step (c), 4-nitro-3-piperidin-1-yl-phenylamine (51 mg, 0.21 mmol) was stirred with 5% Pd—C (35 mg) under H2 to afford 40 mg (61%) of the title compound as a dark semi-solid. Mass spectrum (ESI, m/z): Calcd. for C13H19N3O, 234.1 (M+H), found 234.2.